Cas no 895014-58-1 (5-(4-chlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-(4-chlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 895014-58-1
• MF: C₁₉H₁₅ClN₄O
• MW: 350.801602602005
• CID: 6088614
• PubChem ID: 7243680
• Update Time: 2025-06-11

5-(4-chlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 5-[(4-chlorophenyl)methyl]-1,5-dihydro-1-(2-methylphenyl)-
• 5-[(4-chlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 895014-58-1
• 5-(4-chlorobenzyl)-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• F2514-0135
• 5-[(4-chlorophenyl)methyl]-1-(2-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-one
• AKOS024655235

• Inchi： 1S/C19H15ClN4O/c1-13-4-2-3-5-17(13)24-18-16(10-22-24)19(25)23(12-21-18)11-14-6-8-15(20)9-7-14/h2-10,12H,11H2,1H3
• InChI Key： QRWMLFMTEDGZOZ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2)C(=O)C2C=NN(C3=CC=CC=C3C)C=2N=1

Computed Properties

• Exact Mass: 350.0934388g/mol
• Monoisotopic Mass: 350.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 556.0±60.0 °C(Predicted)
• pka: -1.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(4-chlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 5-(4-chlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 895014-58-1)

The compound 5-(4-chlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by its CAS number 895014-58-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a class of structures well-documented for their pharmacological potential. The unique combination of substituents—4-chlorophenylmethyl and 2-methylphenyl groups—imparts distinct electronic and steric properties, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidines in drug discovery due to their ability to modulate various biological pathways. Specifically, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The presence of the chloro substituent at the 4-position of the phenyl ring is particularly noteworthy, as it can enhance binding affinity through halogen bonding interactions with biological targets. Additionally, the methyl group at the 2-position of the second phenyl ring introduces steric hindrance that may fine-tune receptor binding specificity.

Current research in medicinal chemistry emphasizes the development of small molecules capable of selectively targeting pathogenic mechanisms without off-target effects. The structure of 5-(4-chlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one aligns with this trend, as its framework allows for precise modifications to optimize pharmacokinetic and pharmacodynamic properties. For instance, computational studies have suggested that slight alterations to the pyrazolo[3,4-d]pyrimidin-4-one core can significantly alter binding affinity to protein targets.

In vitro assays have begun to elucidate the potential biological activity of this compound. Preliminary data indicate that it exhibits inhibitory effects against certain kinases, which are overexpressed in various malignancies. The chloro and methyl substituents appear to play critical roles in mediating these interactions. Furthermore, its solubility profile has been optimized for better bioavailability through structural modifications aimed at enhancing hydrophilicity while maintaining metabolic stability.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include condensation reactions between appropriately substituted pyrazole and pyrimidine derivatives, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic systems have enabled more efficient and scalable production processes for such complex heterocycles.

From a regulatory perspective, compounds like 5-(4-chlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one must undergo rigorous testing to ensure safety and efficacy before clinical translation. Current guidelines emphasize thorough characterization of chemical purity and stability under various conditions. Collaborative efforts between synthetic chemists and biologists are essential to bridge gaps between laboratory-scale production and pharmaceutical-grade manufacturing.

The future directions for this compound include exploring its potential in combination therapies with existing drugs or novel agents targeting related pathways. Its structural flexibility allows for derivatization into libraries of analogs that can be screened using high-throughput techniques. Such approaches accelerate the identification of lead compounds with enhanced therapeutic profiles.

In conclusion,5-(4-chlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 895014-58-1) represents a compelling example of how structural innovation can yield biologically active molecules with therapeutic potential. Ongoing research will continue to refine its properties for medical applications while adhering to best practices in drug discovery and development.